![molecular formula C16H30Cl2N2O2 B5344967 8-methyl-8-azabicyclo[3.2.1]oct-3-yl N-cyclohexylglycinate dihydrochloride](/img/structure/B5344967.png)
8-methyl-8-azabicyclo[3.2.1]oct-3-yl N-cyclohexylglycinate dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
8-methyl-8-azabicyclo[3.2.1]oct-3-yl N-cyclohexylglycinate dihydrochloride is a chemical compound that is commonly used in scientific research. It is a potent and selective muscarinic M1 receptor agonist, which makes it a valuable tool for studying the role of the M1 receptor in various physiological processes.2.1]oct-3-yl N-cyclohexylglycinate dihydrochloride.
Mechanism of Action
8-methyl-8-azabicyclo[3.2.1]oct-3-yl N-cyclohexylglycinate dihydrochloride is a selective muscarinic M1 receptor agonist. Activation of the M1 receptor leads to the activation of phospholipase C, which in turn leads to the production of inositol triphosphate and diacylglycerol. This results in the release of intracellular calcium and activation of protein kinase C, which leads to various physiological effects.
Biochemical and Physiological Effects:
The activation of the muscarinic M1 receptor by this compound leads to various biochemical and physiological effects. It has been shown to enhance cognitive function and memory consolidation in animal models. It has also been shown to increase dopamine release in the striatum, which may be involved in its cognitive-enhancing effects.
Advantages and Limitations for Lab Experiments
One of the advantages of using 8-methyl-8-azabicyclo[3.2.1]oct-3-yl N-cyclohexylglycinate dihydrochloride in lab experiments is its selectivity for the muscarinic M1 receptor. This allows researchers to study the specific effects of M1 receptor activation without interference from other receptors. However, one limitation of using this compound is its potency, which may make it difficult to control the dose and avoid off-target effects.
Future Directions
There are several future directions for research on 8-methyl-8-azabicyclo[3.2.1]oct-3-yl N-cyclohexylglycinate dihydrochloride. One direction is to further explore its cognitive-enhancing effects and its potential as a treatment for cognitive disorders. Another direction is to study its effects on other physiological processes, such as its potential role in the regulation of dopamine release in other brain regions. Additionally, further optimization of the synthesis method may lead to the development of more potent and selective M1 receptor agonists.
Synthesis Methods
The synthesis of 8-methyl-8-azabicyclo[3.2.1]oct-3-yl N-cyclohexylglycinate dihydrochloride involves several steps. The first step is the synthesis of 8-methyl-8-azabicyclo[3.2.1]oct-3-one, which is then reacted with N-cyclohexylglycine to form the desired product. The dihydrochloride salt is obtained by treating the product with hydrochloric acid. The synthesis method has been optimized to obtain a high yield of the product with high purity.
Scientific Research Applications
8-methyl-8-azabicyclo[3.2.1]oct-3-yl N-cyclohexylglycinate dihydrochloride is commonly used in scientific research to study the role of the muscarinic M1 receptor in various physiological processes. It has been shown to enhance cognitive function and memory consolidation in animal models. It has also been used to study the role of the M1 receptor in the regulation of dopamine release in the striatum.
properties
IUPAC Name |
(8-methyl-8-azabicyclo[3.2.1]octan-3-yl) 2-(cyclohexylamino)acetate;dihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H28N2O2.2ClH/c1-18-13-7-8-14(18)10-15(9-13)20-16(19)11-17-12-5-3-2-4-6-12;;/h12-15,17H,2-11H2,1H3;2*1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISSUDRQFILLHPK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2CCC1CC(C2)OC(=O)CNC3CCCCC3.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H30Cl2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.